Cas no 1207877-93-7 (1-Tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid)

1-Tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid structure
1207877-93-7 structure
Product Name:1-Tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid
CAS No:1207877-93-7
MF:C8H11N3O4
MW:213.190641641617
CID:2104079
Update Time:2023-08-03

1-Tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid
    • MDGDSDZBDHHCRI-UHFFFAOYSA-N
    • 1-Tert-butyl-4-nitro-1H-pyrazole-3-carboxylic acid
    • Inchi: 1S/C8H11N3O4/c1-8(2,3)10-4-5(11(14)15)6(9-10)7(12)13/h4H,1-3H3,(H,12,13)
    • InChI Key: MDGDSDZBDHHCRI-UHFFFAOYSA-N
    • SMILES: OC(C1C(=CN(C(C)(C)C)N=1)[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Topological Polar Surface Area: 101
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